Cas no 1251685-84-3 (N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide)

• Product Name: N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide
• CAS No: 1251685-84-3
• MF: C₁₂H₉F₂N₃O₂
• MW: 265.215569257736
• CID: 6261716
• PubChem ID: 52417033
• Update Time: 2025-10-28

N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide
• AKOS024525843
• N-(3,4-difluorophenyl)-2-pyrimidin-2-yloxyacetamide
• F5868-0051
• 1251685-84-3

• Inchi： 1S/C12H9F2N3O2/c13-9-3-2-8(6-10(9)14)17-11(18)7-19-12-15-4-1-5-16-12/h1-6H,7H2,(H,17,18)
• InChI Key： BFSMGOFPNBKWKG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(COC1N=CC=CN=1)=O)F

Computed Properties

• Exact Mass: 265.06628286g/mol
• Monoisotopic Mass: 265.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide

N-(3,4-Difluorophenyl)-2-(Pyrimidin-2-Yloxy)Acetamide: A Comprehensive Overview

N-(3,4-Difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide, identified by the CAS number 1251685-84-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a pyrimidine ring, a difluorophenyl group, and an acetamide moiety, which collectively contribute to its distinctive chemical characteristics.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules with therapeutic potential. The presence of the pyrimidine ring in N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide suggests its potential role as a scaffold for various pharmacological agents. Pyrimidine derivatives are known for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids, making them valuable in the development of antiviral, anticancer, and anti-inflammatory drugs.

The difluorophenyl group attached to the molecule introduces electronic and steric effects that can influence the compound's bioactivity and solubility properties. Fluorine substitution is a common strategy in drug design to enhance molecular stability and improve pharmacokinetic profiles. In this case, the 3,4-difluorophenyl group may play a crucial role in modulating the compound's interactions with biological systems.

The acetamide moiety in N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide contributes to hydrogen bonding capabilities, which are essential for molecular recognition and binding affinity. Acetamides are often used as bioisosteres or functional groups that can be further modified to optimize drug-like properties.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to explore the compound's physical properties, including its melting point, solubility, and stability under various conditions.

In terms of biological activity, preliminary assays have demonstrated that N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide exhibits promising inhibitory effects against certain enzymes implicated in disease pathways. For instance, studies have shown potential activity against kinases and proteases, which are key targets in cancer therapy.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Docking studies have provided insights into how the molecule interacts with target proteins, revealing critical binding motifs that could be exploited for drug optimization.

In conclusion, N-(3,4-difluorophenyl)-2-(pyrimidin-2-yloxy)acetamide (CAS No.: 1251685-84-3) represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure and bioactive properties make it a valuable candidate for further exploration in drug discovery programs targeting various therapeutic areas.